4-epi-Chlortetracycline Hydrochloride
4-epi-Chlortetracycline Hydrochloride
A Tetracycline derivative. It is a metalloprotease inhibitor, used in treating tissue destructive diseases and cancer.
Brand Name:
Vulcanchem
CAS No.:
101342-45-4
VCID:
VC0193291
InChI:
InChI=1S/C22H23ClN2O8.ClH/c1-21(32)7-6-8-15(25(2)3)17(28)13(20(24)31)19(30)22(8,33)18(29)11(7)16(27)12-10(26)5-4-9(23)14(12)21;/h4-5,7-8,15,26-27,30,32-33H,6H2,1-3H3,(H2,24,31);1H/t7-,8-,15+,21-,22-;/m0./s1
SMILES:
CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C(C=CC(=C41)Cl)O)O)O)O)C(=O)N)N(C)C)O.Cl
Molecular Formula:
C22H23ClN2O8 . HCl
Molecular Weight:
478.89 36.46
4-epi-Chlortetracycline Hydrochloride
CAS No.: 101342-45-4
Impurities
VCID: VC0193291
Molecular Formula: C22H23ClN2O8 . HCl
Molecular Weight: 478.89 36.46
Purity: > 95%
| CAS No. | 101342-45-4 |
|---|---|
| Product Name | 4-epi-Chlortetracycline Hydrochloride |
| Molecular Formula | C22H23ClN2O8 . HCl |
| Molecular Weight | 478.89 36.46 |
| IUPAC Name | (4R,4aS,5aS,6S,12aR)-7-chloro-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C22H23ClN2O8.ClH/c1-21(32)7-6-8-15(25(2)3)17(28)13(20(24)31)19(30)22(8,33)18(29)11(7)16(27)12-10(26)5-4-9(23)14(12)21;/h4-5,7-8,15,26-27,30,32-33H,6H2,1-3H3,(H2,24,31);1H/t7-,8-,15+,21-,22-;/m0./s1 |
| SMILES | CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C(C=CC(=C41)Cl)O)O)O)O)C(=O)N)N(C)C)O.Cl |
| Appearance | Pale Yellow to Yellow Solid |
| Melting Point | >178 °C |
| Description | A Tetracycline derivative. It is a metalloprotease inhibitor, used in treating tissue destructive diseases and cancer. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (4R,4aS,5aS,6S,12aS)-7-Chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide Monohydrate; 4-Epichlortetracycline Hydrochloride; |
| PubChem Compound | 54710414 |
| Last Modified | Nov 11 2021 |
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